tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate, also known as TBAP, is a small molecule that has been widely used in various scientific research applications. TBAP is a tertiary amine derivative of piperidine, a heterocyclic compound containing a five-membered ring with nitrogen and oxygen atoms. TBAP has been used in a wide range of studies, including organic synthesis, catalysis, and drug discovery. In addition, TBAP has been used in the synthesis of other compounds, such as peptides, nucleotides, and carbohydrates.
Mechanism of Action
Tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate acts as a catalyst in the synthesis of various compounds, such as peptides, nucleotides, and carbohydrates. tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate acts by forming a covalent bond with a substrate molecule, which then undergoes a nucleophilic substitution reaction to form the desired product. tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate also acts as a ligand in the synthesis of metal complexes, such as those containing iron, nickel, and cobalt. In this case, tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate binds to the metal ions, forming a coordination complex.
Biochemical and Physiological Effects
tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate has been used in various scientific research applications, but its biochemical and physiological effects are not well understood. tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate has been shown to possess anti-inflammatory, anti-bacterial, and anti-viral properties. However, further research is needed to understand the exact biochemical and physiological effects of tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate has several advantages for use in laboratory experiments. tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate is a relatively inexpensive reagent and is easy to synthesize. In addition, tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate is a versatile reagent that can be used in a variety of reactions. However, tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate is not without its limitations. tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate is sensitive to light and air, and thus should be stored in a cool, dark place. In addition, tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate is a strong base and should be handled with care.
Future Directions
Tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate has a wide range of potential applications in scientific research. tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate could be used in the synthesis of more complex compounds, such as peptides, nucleotides, and carbohydrates. In addition, tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate could be used in the synthesis of metal complexes, such as those containing iron, nickel, and cobalt. tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate could also be used in the synthesis of drugs and pharmaceuticals, as well as in the development of new catalysts. Finally, tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate could be used to study the biochemical and physiological effects of small molecules, as well as to develop new methods for drug delivery and drug targeting.
Synthesis Methods
Tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate can be synthesized in two steps. The first step involves the reaction of tert-butyl amine with ethyl chloroformate to form a tert-butyl chloroformate. The second step involves the reaction of the tert-butyl chloroformate with methoxymethyl piperidine to form tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate. The synthesis of tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate can be carried out in an organic solvent, such as dichloromethane or ethyl acetate, and can be catalyzed by a base, such as sodium hydroxide or potassium carbonate. The reaction can be carried out at room temperature or at an elevated temperature, depending on the desired yield.
Scientific Research Applications
Tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate has been used in a variety of scientific research applications, including organic synthesis, catalysis, and drug discovery. tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate has been used as a catalyst in the synthesis of various compounds, such as peptides, nucleotides, and carbohydrates. tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate has also been used as a reagent in the synthesis of various organic compounds, such as amines, alcohols, and carboxylic acids. In addition, tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate has been used as a ligand in the synthesis of metal complexes, such as those containing iron, nickel, and cobalt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate involves the protection of the amine group, followed by the alkylation of the piperidine ring with methoxymethyl chloride. The resulting intermediate is then deprotected and esterified with tert-butyl chloroformate to yield the final product.", "Starting Materials": [ "3-(methoxymethyl)piperidine", "tert-butylamine", "sodium hydride", "methoxymethyl chloride", "tert-butyl chloroformate", "diethyl ether", "dichloromethane", "triethylamine", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of amine group", "3-(methoxymethyl)piperidine is dissolved in diethyl ether and cooled to 0°C. Sodium hydride is added to the solution and stirred for 30 minutes. Tert-butylamine is then added dropwise and the mixture is stirred for an additional 2 hours. The resulting mixture is quenched with hydrochloric acid and extracted with dichloromethane. The organic layer is washed with water, dried over sodium sulfate, and concentrated to yield the protected amine intermediate.", "Step 2: Alkylation of piperidine ring", "The protected amine intermediate is dissolved in dichloromethane and cooled to 0°C. Triethylamine is added to the solution and stirred for 30 minutes. Methoxymethyl chloride is then added dropwise and the mixture is stirred for an additional 2 hours. The resulting mixture is quenched with hydrochloric acid and extracted with dichloromethane. The organic layer is washed with water, dried over sodium sulfate, and concentrated to yield the alkylated intermediate.", "Step 3: Deprotection and esterification", "The alkylated intermediate is dissolved in dichloromethane and cooled to 0°C. Triethylamine is added to the solution and stirred for 30 minutes. Tert-butyl chloroformate is then added dropwise and the mixture is stirred for an additional 2 hours. The resulting mixture is quenched with hydrochloric acid and extracted with dichloromethane. The organic layer is washed with water, dried over sodium sulfate, and concentrated to yield the final product, tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate." ] } | |
CAS RN |
1779661-96-9 |
Product Name |
tert-butyl 3-amino-3-(methoxymethyl)piperidine-1-carboxylate |
Molecular Formula |
C12H24N2O3 |
Molecular Weight |
244.3 |
Purity |
95 |
Origin of Product |
United States |
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